BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to Dimethyl
3,3'-dithiodipropionate: Properties, Synthesis,
and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl 3,3'-dithiodipropionate

Cat. No.: B041750

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethyl 3,3'-dithiodipropionate is a disulfide-containing organic compound with significant
potential in various scientific domains, particularly in drug development. Its role as an
intermediate in the synthesis of novel therapeutic agents, notably as an inhibitor of the human
papillomavirus (HPV) E6 oncoprotein, has garnered considerable interest. This document
provides an in-depth overview of the fundamental properties of Dimethyl 3,3'-
dithiodipropionate, including its physicochemical characteristics, spectroscopic data, a
plausible synthetic protocol, and its mechanism of action in a key biological pathway.

Chemical and Physical Properties

Dimethyl 3,3'-dithiodipropionate is a pale-yellow oil at room temperature. Its core structure
features a disulfide bond, which is a key functional group that dictates much of its chemical
reactivity and biological activity. A summary of its key properties is presented below.

Table 1: Chemical Identifiers and Nomenclature
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Identifier

Value

CAS Number

15441-06-2[1]

Molecular Formula

CsH1404S2[1]

Molecular Weight 238.32 g/mol [1][2]

IUPAC Name dimethyl 3,3'-disulfanediyldipropanoate[3]
3,3'-Dithiodipropionic Acid Dimethyl Ester,

Synonyms

Dimethyl dithiodipropionate[1][2]

Table 2: Physicochemical Properties

Property Value Source
Appearance Pale-Yellow Oil [2][4]
Boiling Point 125 °C at 3 mmHg [2][4]
Density 1.22 g/cm3 [21[4]

Refractive Index

1.5060-1.5080

[2]4]

Solubility

Slightly soluble in Chloroform
and Ethyl Acetate

[2]4]

Storage

Under inert gas (nitrogen or
Argon) at 2-8 °C

[21(31[4]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Dimethyl 3,3'-

dithiodipropionate. The following tables summarize its key spectral features.

Table 3: 1H NMR Spectroscopic Data (400 MHz, CDCls)
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Chemical Shift (ppm) Multiplicity Assighment

3.706 S O-CHs

2.933 t -S-CHoz-

2.749 t -CH2-C=0
Source:[5]

Table 4: Mass Spectrometry Data

mlz Relative Intensity (%) Possible Fragment
238 75.6 [M]* (Molecular lon)
207 22.5 [M - OCHs]*
175 16.0 [M - COOCHs - S]*
118 100.0 [M - S-CH2CH2COOCH:;]*
87 64.4 [CH2CH2COOCHSs]*
59 87.1 [COOCHs]*
55 89.6 [CaH7]*
Source:[5]

Synthesis Protocol

While a specific, detailed experimental protocol for the synthesis of Dimethyl 3,3'-

dithiodipropionate is not readily available in the reviewed literature, a plausible method can

be inferred from the synthesis of homologous compounds such as N,N'-dimethyl-3,3'-

dithiodipropionamide. The following is a proposed experimental protocol based on these

related syntheses.

Reaction Scheme:
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2 HS-CH2CH2COOCHs (Methyl 3-mercaptopropionate) + Oxidizing Agent - CH3zOOCCH2CH:-
S-S-CH2CH2COOCH:s (Dimethyl 3,3'-dithiodipropionate)

Materials:

Methyl 3-mercaptopropionate

An oxidizing agent (e.g., iodine, hydrogen peroxide, or air with a catalyst)

An appropriate solvent (e.g., methanol, ethanol, or dichloromethane)

Sodium bicarbonate solution (for workup)

Brine solution (for workup)

Anhydrous magnesium sulfate or sodium sulfate (for drying)
Procedure:

o Dissolve methyl 3-mercaptopropionate in a suitable solvent in a round-bottom flask equipped
with a magnetic stirrer.

e Cool the solution in an ice bath.

o Slowly add the oxidizing agent to the stirred solution. The addition should be controlled to
maintain a low reaction temperature.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate.

o Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl
acetate).

o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
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« Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

» Purify the crude product by column chromatography on silica gel to yield pure Dimethyl 3,3'-
dithiodipropionate.

Applications in Drug Development: Inhibition of HPV
E6 Oncoprotein

A significant application of Dimethyl 3,3'-dithiodipropionate is as an intermediate in the
synthesis of inhibitors targeting the E6 oncoprotein of high-risk human papillomavirus (HPV)
types, such as HPV-16.[4] The E6 oncoprotein plays a critical role in cervical cancer by
promoting the degradation of the tumor suppressor protein p53.

The mechanism of E6-mediated p53 degradation involves the formation of a trimeric complex
with the cellular ubiquitin ligase E6-associated protein (E6AP).[6][7] E6 acts as an adaptor,
bringing E6AP into proximity with p53, leading to the ubiquitination and subsequent
proteasomal degradation of p53. By inhibiting the interaction between E6 and EGAP, the
degradation of p53 can be prevented, thereby restoring its tumor-suppressive functions.
Compounds derived from Dimethyl 3,3'-dithiodipropionate are being investigated for their
potential to disrupt this critical protein-protein interaction.[6]
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Figure 1. Signaling pathway of HPV E6-mediated p53 degradation and its inhibition.

Safety and Handling

Dimethyl 3,3'-dithiodipropionate is associated with certain hazards and should be handled
with appropriate safety precautions.

Table 5: Hazard Information

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation
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Source:[2][3]

Handling Precautions:

Wear protective gloves, clothing, and eye/face protection.

Use only in a well-ventilated area.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Store in a well-ventilated place. Keep container tightly closed.

Conclusion

Dimethyl 3,3'-dithiodipropionate is a valuable chemical intermediate with demonstrated
relevance in the field of drug discovery, particularly in the development of anticancer agents
targeting HPV. A thorough understanding of its fundamental properties, synthesis, and
biological mechanism of action is essential for researchers and scientists working in this area.
The data and protocols presented in this guide provide a solid foundation for the safe and
effective use of this compound in a research and development setting. Further investigation
into its derivatives and their therapeutic potential is a promising avenue for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dithiodipropionate-fundamental-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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